Bis(2-ethylhexyl) Phthalate-d4
Bis(2-ethylhexyl) Phthalate-d4
Bis(2-ethylhexyl)phthalate-3,4,5,6-d4 (DEHP-3,4,5,6-d4) is an isotope labeled pesticide standard used for food and environmental analyses.
Brand Name:
Vulcanchem
CAS No.:
93951-87-2
VCID:
VC21148797
InChI:
InChI=1S/C24H38O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h11-12,15-16,19-20H,5-10,13-14,17-18H2,1-4H3/i11D,12D,15D,16D
SMILES:
CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OCC(CC)CCCC
Molecular Formula:
C24H38O4
Molecular Weight:
394.6 g/mol
Bis(2-ethylhexyl) Phthalate-d4
CAS No.: 93951-87-2
Cat. No.: VC21148797
Molecular Formula: C24H38O4
Molecular Weight: 394.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bis(2-ethylhexyl)phthalate-3,4,5,6-d4 (DEHP-3,4,5,6-d4) is an isotope labeled pesticide standard used for food and environmental analyses. |
|---|---|
| CAS No. | 93951-87-2 |
| Molecular Formula | C24H38O4 |
| Molecular Weight | 394.6 g/mol |
| IUPAC Name | bis(2-ethylhexyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate |
| Standard InChI | InChI=1S/C24H38O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h11-12,15-16,19-20H,5-10,13-14,17-18H2,1-4H3/i11D,12D,15D,16D |
| Standard InChI Key | BJQHLKABXJIVAM-SAQXESPHSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC)[2H])[2H] |
| SMILES | CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OCC(CC)CCCC |
| Canonical SMILES | CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OCC(CC)CCCC |
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